Cas no 1467061-91-1 (3-(4-chlorophenyl)tetrahydro-2H-Pyran)

• Product Name: 3-(4-chlorophenyl)tetrahydro-2H-Pyran
• CAS No: 1467061-91-1
• MF: C₁₁H₁₃ClO
• MW: 196.6737
• CID: 2113130
• PubChem ID: 86698860
• Update Time: 2025-05-26

3-(4-chlorophenyl)tetrahydro-2H-Pyran Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)tetrahydro-2H-Pyran
• 2H-Pyran, 3-(4-chlorophenyl)tetrahydro-
• XPVBVXPCXFOJSJ-UHFFFAOYSA-N
• CID 86698860

• Inchi： 1S/C11H13ClO/c12-11-5-3-9(4-6-11)10-2-1-7-13-8-10/h3-6,10H,1-2,7-8H2
• InChI Key： XPVBVXPCXFOJSJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1COCCC1

Computed Properties

• Exact Mass: 196.0654927g/mol
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 2.9

Experimental Properties

• Density: 1.132±0.06 g/cm3(Predicted)
• Boiling Point: 287.2±33.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(4-chlorophenyl)tetrahydro-2H-Pyran

Comprehensive Overview of 3-(4-chlorophenyl)tetrahydro-2H-Pyran (CAS No. 1467061-91-1): Properties, Applications, and Industry Insights

The chemical compound 3-(4-chlorophenyl)tetrahydro-2H-Pyran (CAS No. 1467061-91-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its unique tetrahydro-2H-Pyran backbone and 4-chlorophenyl substitution, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining aromatic and heterocyclic components, enables diverse reactivity patterns, making it valuable for drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like 3-(4-chlorophenyl)tetrahydro-2H-Pyran has surged, driven by advancements in small-molecule therapeutics and green chemistry initiatives. Researchers frequently search for "synthesis methods for 3-(4-chlorophenyl)tetrahydro-2H-Pyran" or "CAS 1467061-91-1 solubility data," reflecting its practical relevance. The compound’s lipophilic nature and hydrogen-bonding capacity contribute to its utility in designing bioactive compounds, particularly in central nervous system (CNS) drug development.

From an industrial perspective, 3-(4-chlorophenyl)tetrahydro-2H-Pyran aligns with the growing focus on sustainable chemical processes. Manufacturers are increasingly adopting catalytic hydrogenation and microwave-assisted synthesis to optimize its production, addressing concerns about energy efficiency and waste reduction. Analytical techniques such as HPLC and NMR spectroscopy ensure stringent quality control, meeting the standards required for GMP-compliant applications.

The compound’s role extends to agrochemical innovation, where its structural motifs are explored for pesticide formulations. With rising global interest in "eco-friendly crop protection," derivatives of 3-(4-chlorophenyl)tetrahydro-2H-Pyran are investigated for their potential biodegradability and target specificity. This aligns with broader trends like "precision agriculture" and "reduced environmental impact," frequently queried in scientific databases.

Safety and regulatory compliance remain critical for CAS 1467061-91-1. While not classified as hazardous, proper handling protocols—such as PPE usage and ventilation controls—are emphasized in technical datasheets. The compound’s stability under ambient conditions and compatibility with common organic solvents enhance its practicality for laboratory and industrial use.

Future research directions for 3-(4-chlorophenyl)tetrahydro-2H-Pyran may explore its structure-activity relationships (SAR) in medicinal chemistry or its integration into polymeric materials. As the scientific community prioritizes "AI-driven molecular design" and "high-throughput screening," this compound’s modular structure positions it as a candidate for computational modeling studies.

In summary, 3-(4-chlorophenyl)tetrahydro-2H-Pyran exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span life sciences, materials engineering, and sustainable technology, resonating with contemporary search trends like "green synthesis of heterocycles" and "pharmaceutical intermediates market growth."